Cas no 898411-69-3 (2-{1-oxo-2-(prop-2-en-1-yl)-1,2-dihydroisoquinolin-5-yloxy}acetamide)

• Product Name: 2-{1-oxo-2-(prop-2-en-1-yl)-1,2-dihydroisoquinolin-5-yloxy}acetamide
• CAS No: 898411-69-3
• MF: C₁₄H₁₄N₂O₃
• MW: 258.272563457489
• CID: 5482202
• Update Time: 2025-10-24

2-{1-oxo-2-(prop-2-en-1-yl)-1,2-dihydroisoquinolin-5-yloxy}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1-oxo-2-prop-2-enylisoquinolin-5-yl)oxyacetamide
• 2-{1-oxo-2-(prop-2-en-1-yl)-1,2-dihydroisoquinolin-5-yloxy}acetamide

• Inchi： 1S/C14H14N2O3/c1-2-7-16-8-6-10-11(14(16)18)4-3-5-12(10)19-9-13(15)17/h2-6,8H,1,7,9H2,(H2,15,17)
• InChI Key： PRHLZWLTTDMHES-UHFFFAOYSA-N
• SMILES： C(N)(=O)COC1=CC=CC2=C1C=CN(CC=C)C2=O

Additional information on 2-{1-oxo-2-(prop-2-en-1-yl)-1,2-dihydroisoquinolin-5-yloxy}acetamide

Introduction to 2-{1-oxo-2-(prop-2-en-1-yl)-1,2-dihydroisoquinolin-5-yloxy}acetamide (CAS No. 898411-69-3) and Its Emerging Applications in Chemical Biology

The compound 2-{1-oxo-2-(prop-2-en-1-yl)-1,2-dihydroisoquinolin-5-yloxy}acetamide (CAS No. 898411-69-3) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. As a derivative of dihydroisoquinoline, this molecule has garnered significant attention in recent years due to its structural complexity and potential biological activities. The presence of a propenyl group and an acetamide moiety enhances its interactability with biological targets, making it a promising candidate for further exploration in drug discovery.

Recent advancements in chemical biology have highlighted the importance of isoquinoline derivatives in modulating various cellular processes. Dihydroisoquinolines, in particular, have been extensively studied for their roles in neurotransmitter systems, apoptosis, and inflammation. The compound 2-{1-oxo-2-(prop-2-en-1-yl)-1,2-dihydroisoquinolin-5-yloxy}acetamide (CAS No. 898411-69-3) builds upon this foundation by incorporating additional functional groups that may enhance its pharmacological profile. The propenyl group, for instance, can introduce conformational flexibility, while the acetamide moiety is known to improve solubility and bioavailability.

In the realm of medicinal chemistry, the synthesis of novel heterocyclic compounds often involves intricate multi-step reactions. The preparation of 2-{1-oxo-2-(propenyl)-1,2-dihydroisoquinolin-5-yloxy}acetamide (CAS No. 898411-69-3) likely requires sophisticated methodologies to ensure regioselectivity and yield optimization. Techniques such as palladium-catalyzed cross-coupling reactions or nucleophilic substitutions may be employed to construct the core dihydroisoquinoline scaffold. Additionally, protecting group strategies might be necessary to prevent unwanted side reactions during synthesis.

The biological evaluation of this compound has revealed intriguing properties that warrant further investigation. Preclinical studies suggest that it may exhibit inhibitory effects on certain enzymes or receptors implicated in diseases such as cancer and neurodegeneration. For instance, isoquinoline derivatives have been reported to interfere with kinases or other signaling proteins that drive pathological processes. The specific interactions between 2-{1-oноxо-[propenyl]-dihydroisoqunolino[5,yloxy}acetamide (CAS No. 898411--69--3) and its targets remain an active area of research.

One particularly exciting aspect of this compound is its potential as a scaffold for structure-based drug design. By leveraging computational methods such as molecular docking simulations, researchers can predict how [bold]this molecule might bind to specific protein targets within cells. Such simulations not only accelerate the drug discovery process but also provide insights into mechanisms of action that could guide future modifications for improved efficacy or selectivity.

The integration of machine learning algorithms into virtual screening has further enhanced the exploration of novel bioactive compounds like [bold]CAS No 898411--69--3. These algorithms can analyze vast chemical libraries to identify candidates with optimal physicochemical properties and predicted biological activity. By combining experimental data with computational predictions, researchers can prioritize compounds for further testing, thereby streamlining the development pipeline.

From a therapeutic perspective,[bold]the dihydroisoquinoline coreof this compound offers several advantages over traditional small-molecule drugs. Its aromatic system allows for stable interactions with biological targets while its polar functional groups enhance solubility in aqueous environments—a critical factor for oral bioavailability and tissue distribution. Additionally,[bold]the propenyl group provides additional sites for functionalization, enabling chemists to fine-tune pharmacokinetic properties such as metabolic stability or blood-brain barrier penetration.

Recent publications have begun to explore synthetic routes that improve accessibility to complex isoquinoline derivatives like [bold]CAS No 898411--69--3 using greener methodologies. Transition-metal catalysis stands out as particularly promising due to its ability to facilitate challenging bond-forming reactions under mild conditions with high atom economy. Such innovations not only reduce costs but also minimize environmental impact—a growing concern within pharmaceutical research.

The potential applications of this compound extend beyond oncology; it may also show promise in treating neurological disorders where dysregulation of neurotransmitter systems plays a key role.* Isoquinoline alkaloids have long been recognized for their neuroactive properties,[bold]and derivatives like our target continue this legacy by offering new leads through rational design approaches.>*>*>*>*>*>*>*>*><\*\*>